Cas no 1209458-42-3 (4-Bromopyridine-2-sulfonamide)

• Product Name: 4-Bromopyridine-2-sulfonamide
• CAS No: 1209458-42-3
• MF: C₅H₅BrN₂O₂S
• MW: 237.074398756027
• MDL: MFCD14702651
• CID: 4577765
• PubChem ID: 72219247
• Update Time: 2025-07-29

4-Bromopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-BROMOPYRIDINE-2-SULFONAMIDE
• GS1186
• MB13941
• 4-Bromopyridine-2-sulfonamide

• MDL： MFCD14702651
• Inchi： 1S/C5H5BrN2O2S/c6-4-1-2-8-5(3-4)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： QGRHANBDVBMOCP-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 235.92551 g/mol
• Monoisotopic Mass: 235.92551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4
• Molecular Weight: 237.08